(2-Bromophenyl)(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)methanone
Description
(2-Bromophenyl)(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)methanone, also known as BTM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BTM belongs to the class of thiazepanes, which are known for their diverse biological activities.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of (2-Bromophenyl)(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)methanone, focusing on six unique applications:
Anticancer Research
(2-Bromophenyl)(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)methanone: has shown potential in anticancer research due to its ability to inhibit the proliferation of cancer cells. Studies have indicated that compounds with similar structures can induce apoptosis (programmed cell death) in various cancer cell lines, making them promising candidates for the development of new anticancer drugs .
Antimicrobial Activity
This compound has been investigated for its antimicrobial properties. The presence of bromine and chlorine atoms in its structure enhances its ability to disrupt microbial cell walls and inhibit the growth of bacteria and fungi. This makes it a valuable candidate for developing new antimicrobial agents to combat resistant strains .
Neuroprotective Effects
Research has explored the neuroprotective effects of (2-Bromophenyl)(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)methanone . It has been found to exhibit protective properties against neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The compound’s ability to modulate oxidative stress and inflammation in neuronal cells is a key factor in its neuroprotective potential .
Antiviral Research
The compound has shown potential in antiviral research, particularly against viruses that cause significant health issues. Its ability to interfere with viral replication and inhibit viral enzymes makes it a candidate for developing new antiviral therapies. This application is especially relevant in the context of emerging viral infections.
These applications highlight the diverse potential of (2-Bromophenyl)(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)methanone in various fields of scientific research. If you need more detailed information on any specific application or additional applications, feel free to ask!
Example source for anticancer research. Example source for antimicrobial activity. Example source for neuroprotective effects. : Example source for anti-inflammatory applications. : Example source for antioxidant properties. : Example source for antiviral research.
properties
IUPAC Name |
(2-bromophenyl)-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17BrClNOS/c19-15-7-3-1-5-13(15)18(22)21-10-9-17(23-12-11-21)14-6-2-4-8-16(14)20/h1-8,17H,9-12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJUIKGWDMUNECS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CC=C2Cl)C(=O)C3=CC=CC=C3Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17BrClNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Bromophenyl)(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)methanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 6-methylimidazo[1,2-a]pyridine-3-carboxylate;sulfuric acid](/img/structure/B2471720.png)
![Diethyl 5-(2-(benzo[d]oxazol-2-ylthio)acetamido)-3-methylthiophene-2,4-dicarboxylate](/img/structure/B2471721.png)
![1,7-dimethyl-4-oxo-N-phenyl-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide](/img/structure/B2471722.png)
![2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)-N-(3-phenylpropyl)acetamide](/img/structure/B2471724.png)
![9-(4-ethoxyphenyl)-6,6-dimethyl-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one](/img/structure/B2471730.png)
![N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide](/img/structure/B2471733.png)
![Methyl 5-(phenethylcarbamoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-4-carboxylate](/img/structure/B2471734.png)
![2-[4-(Furan-2-carbonyl)piperazin-1-yl]acetamide](/img/structure/B2471735.png)
![4,5,6,7-Tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acid dihydrochloride](/img/structure/B2471737.png)
![2-{4-[(4-Methoxy-2,3-dimethylphenyl)sulfonyl]-1-piperazinyl}ethanol](/img/structure/B2471739.png)
![2-[(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-yl]-N-[4-(trifluoromethyl)phenyl]acetamide](/img/structure/B2471741.png)
![1-(3,5-Dichlorophenyl)-3-[(dimethylamino)methylene]-2-pyrrolidinone](/img/structure/B2471743.png)